5-bromoadamantane-2-carboxylic acid
Overview
Description
5-Bromoadamantane-2-carboxylic acid (5-BrAA) is an organic compound belonging to the adamantane family. It is a white crystalline solid with a melting point of 150°C and a molecular weight of 284.14 g/mol. 5-BrAA is a versatile molecule with many applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It has been used in the synthesis of various compounds, including drugs, dyes, and agrochemicals. Furthermore, 5-BrAA has been investigated for its potential biological activity and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
5-bromoadamantane-2-carboxylic acid has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of various compounds, including drugs, dyes, and agrochemicals. It has also been used as a reagent for the preparation of chiral compounds, particularly those containing a quaternary carbon center. In addition, 5-bromoadamantane-2-carboxylic acid has been used in the synthesis of novel heterocyclic compounds, such as aminopyridines, and in the preparation of polymers. Furthermore, 5-bromoadamantane-2-carboxylic acid has been employed in the synthesis of novel fluorescent probes for the imaging of biological molecules.
Mechanism of Action
The exact mechanism of action of 5-bromoadamantane-2-carboxylic acid is not completely understood. However, it is believed that the molecule acts as a proton donor and can interact with various biological molecules, including proteins, nucleic acids, and lipids. Furthermore, 5-bromoadamantane-2-carboxylic acid has been found to interact with amino acids, leading to the formation of adducts. These adducts can then be further modified by enzymes, leading to the formation of various products.
Biochemical and Physiological Effects
5-bromoadamantane-2-carboxylic acid has been found to possess a variety of biochemical and physiological effects. In vitro, it has been found to inhibit the growth of certain bacteria, including Pseudomonas aeruginosa and Staphylococcus aureus. Furthermore, 5-bromoadamantane-2-carboxylic acid has been found to possess anti-inflammatory and anti-cancer properties in animal models. In addition, 5-bromoadamantane-2-carboxylic acid has been found to possess antifungal activity, as well as to inhibit the growth of Candida albicans.
Advantages and Limitations for Lab Experiments
The use of 5-bromoadamantane-2-carboxylic acid in laboratory experiments has several advantages. First, it is a relatively inexpensive compound and is readily available from chemical suppliers. Second, it is a versatile molecule and can be used in the synthesis of a variety of compounds. Furthermore, it is relatively easy to handle and store.
However, there are also some limitations to the use of 5-bromoadamantane-2-carboxylic acid in laboratory experiments. First, it is an irritant and should be handled with care. Second, it is sensitive to light and should be stored in a dark place. In addition, it is not very soluble in water and therefore must be dissolved in organic solvents.
Future Directions
The potential applications of 5-bromoadamantane-2-carboxylic acid in scientific research are far-reaching. Further research is needed to explore the full range of its biological activities, particularly its anti-inflammatory and anti-cancer properties. In addition, further studies are needed to investigate the mechanism of action of 5-bromoadamantane-2-carboxylic acid and to elucidate the structure-activity relationships of its adducts. Furthermore, further research is needed to develop novel fluorescent probes for the imaging of biological molecules using 5-bromoadamantane-2-carboxylic acid. Finally, studies are needed to investigate the potential applications of 5-bromoadamantane-2-carboxylic acid in the synthesis of novel drugs, dyes, and agrochemicals.
Synthesis Methods
5-bromoadamantane-2-carboxylic acid can be synthesized from the reaction of 5-bromo-1-adamantanol and maleic anhydride in the presence of pyridine. The reaction takes place in two steps: first, the 5-bromo-1-adamantanol is esterified to form 5-bromoadamantan-1-yl ester, and then the ester is decarboxylated to give 5-bromoadamantane-2-carboxylic acid. The reaction is carried out in a solvent such as dichloromethane, and the yield of the product can be improved by the addition of a catalytic amount of an acid such as p-toluenesulfonic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromoadamantane-2-carboxylic acid involves the bromination of adamantane followed by carboxylation of the resulting bromo compound.", "Starting Materials": [ "Admantane", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Bromination of Admantane", "Admantane is dissolved in diethyl ether and bromine is added dropwise to the solution at room temperature. The reaction mixture is stirred for several hours until the bromination is complete.", "Step 2: Isolation of 5-bromoadamantane", "The reaction mixture is filtered to remove any unreacted adamantane and the solvent is evaporated under reduced pressure. The resulting solid is washed with diethyl ether to obtain 5-bromoadamantane.", "Step 3: Carboxylation of 5-bromoadamantane", "5-bromoadamantane is dissolved in ethanol and sodium hydroxide is added to the solution. Carbon dioxide is bubbled through the solution at room temperature until the carboxylation is complete.", "Step 4: Isolation of 5-bromoadamantane-2-carboxylic acid", "The reaction mixture is filtered to remove any unreacted 5-bromoadamantane and the solvent is evaporated under reduced pressure. The resulting solid is washed with diethyl ether to obtain 5-bromoadamantane-2-carboxylic acid." ] } | |
CAS RN |
56531-63-6 |
Product Name |
5-bromoadamantane-2-carboxylic acid |
Molecular Formula |
C11H15BrO2 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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